Cas no 2679817-57-1 (rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid
• CAS No: 2679817-57-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6103324
• PubChem ID: 165914837
• Update Time: 2025-07-19

rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679817-57-1
• rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid
• EN300-28271397

• Inchi： 1S/C9H13NO3/c1-5(11)10-4-6-2-3-7(6)8(10)9(12)13/h6-8H,2-4H2,1H3,(H,12,13)/t6-,7-,8-/m0/s1
• InChI Key： HEKUTYBOQABOPS-FXQIFTODSA-N
• SMILES： OC([C@@H]1[C@H]2CC[C@H]2CN1C(C)=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid

rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid: A Key Compound in Medicinal Chemistry Research

rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid is a highly specialized organic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, defined by the CAS No. 2679817-57-1, incorporates a 3-azabicyclo[3.2.0]heptane core, which is a nitrogen-containing bicyclic system. This structural feature is critical for understanding its biological activity and potential therapeutic applications. The compound’s stereochemistry, particularly the (1R,2R,5S) configuration, plays a pivotal role in determining its pharmacological properties, as stereoisomers often exhibit distinct interactions with biological targets.

Recent studies have highlighted the significance of 3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid in the development of novel pharmaceutical agents. The 3-acetyl group, a common functional moiety in drug design, contributes to the compound’s ability to modulate enzyme activity and receptor binding. The carboxylic acid functionality further enhances its solubility and metabolic stability, which are essential for oral bioavailability. These structural elements make the compound a promising candidate for targeting diseases such as neurodegenerative disorders and metabolic syndromes.

Advancements in computational chemistry have enabled researchers to model the interactions between rac-(1R,2-5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid and its potential targets. For instance, molecular docking studies have demonstrated its ability to bind to G protein-coupled receptors (GPCRs) with high affinity, suggesting its utility in modulating signaling pathways involved in inflammation and immune responses. These findings are supported by in vitro experiments that have validated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2), which is implicated in chronic inflammatory conditions.

The racemic mixture of the compound, denoted by the rac- prefix, introduces complexity in its pharmacological profile. While the (1R,2R,5S) enantiomer may exhibit enhanced biological activity, the (1R,2S,5R) counterpart could have different or even antagonistic effects. This stereochemical diversity underscores the importance of enantioselective synthesis in optimizing therapeutic outcomes. Current research focuses on developing asymmetric catalytic methods to isolate the active enantiomer, which could significantly improve the compound’s efficacy and reduce side effects.

In the context of drug discovery, rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid has been explored as a scaffold for designing small molecules targeting protein kinases, which are central to oncology and autoimmune diseases. The bicyclo[3.2.0]heptane ring system provides a rigid framework that can mimic the binding pockets of target proteins, enabling precise interaction with specific residues. This structural advantage has led to the development of analogs with improved potency and selectivity, as evidenced by recent preclinical studies in cancer cell models.

Moreover, the carboxylic acid group of the compound has been leveraged in the design of prodrugs, which are metabolized in vivo to release the active molecule. This approach is particularly relevant for improving the delivery of hydrophobic compounds, as the carboxylic acid moiety enhances solubility without compromising the compound’s biological activity. Such strategies are increasingly being adopted in the development of oral formulations for chronic diseases, where bioavailability is a critical factor.

The 3-azabicyclo[3.2.0]heptane core of the compound is also being investigated for its potential in targeted drug delivery systems. The nitrogen atom in the ring system can form hydrogen bonds with biological macromolecules, facilitating interactions with cell membranes and intracellular targets. This property has been exploited in the design of nanocarriers that enhance the cellular uptake of the compound, particularly in applications involving tumor-targeted therapy.

Despite its promising properties, the rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid faces challenges in terms of synthetic accessibility and scalability. The complex stereochemistry of the molecule requires advanced synthetic methodologies, such as asymmetric catalysis and enantioselective reductions, to achieve high yields and purity. Ongoing efforts in green chemistry are aimed at developing more sustainable and cost-effective routes for its large-scale production.

In conclusion, rac-(1R,2R,5S)-3-acetyl-3-azabicyclo[3.2.0]heptane-2-carboxylic acid represents a versatile scaffold in medicinal chemistry, with applications spanning from anti-inflammatory agents to oncology drugs. Its unique structural features, combined with the potential for enantioselective optimization, position it as a key player in the development of next-generation therapeutics. Continued research into its biological mechanisms and synthetic routes will be crucial for translating its potential into clinical applications.